Cas no 1146949-54-3 ((R)-Laudanosine-d3)

• Product Name: (R)-Laudanosine-d3
• CAS No: 1146949-54-3
• MF: C₂₁H₂₇NO₄
• MW: 360.461871385574
• CID: 2086241
• Update Time: 2025-06-08

(R)-Laudanosine-d3 Chemical and Physical Properties

Names and Identifiers

• (R)-Laudanosine-d3
• KGPAYJZAMGEDIQ-JCNGFBMWSA-N

• Inchi： 1S/C21H27NO4/c1-22-9-8-15-12-20(25-4)21(26-5)13-16(15)17(22)10-14-6-7-18(23-2)19(11-14)24-3/h6-7,11-13,17H,8-10H2,1-5H3/t17-/m1/s1/i1D3
• InChI Key： KGPAYJZAMGEDIQ-JCNGFBMWSA-N
• SMILES： [C@@H]1(CC2=CC=C(OC)C(OC)=C2)C2=C(C=C(OC)C(OC)=C2)CCN1C([2H])([2H])[2H]

Additional information on (R)-Laudanosine-d3

Recent Advances in the Study of (R)-Laudanosine-d3 and Related Compounds: A Focus on 1146949-54-3

The chemical and biomedical research community has recently shown increasing interest in the compound (R)-Laudanosine-d3, a deuterated derivative of the well-known alkaloid laudanosine. This interest is driven by its potential applications in drug metabolism studies, pharmacokinetics, and as a reference standard in analytical chemistry. Concurrently, the compound with CAS number 1146949-54-3 has emerged as a subject of investigation due to its structural similarities and potential pharmacological relevance. This research brief synthesizes the latest findings on these compounds, highlighting their significance in current chemical and biomedical research.

(R)-Laudanosine-d3 has been extensively studied for its role as an internal standard in mass spectrometry-based assays. Recent studies have demonstrated its utility in quantifying opioid metabolites in biological matrices, owing to its high stability and isotopic purity. The deuterium labeling minimizes interference from endogenous compounds, thereby enhancing assay specificity and sensitivity. Furthermore, its application in metabolic stability studies has provided valuable insights into the pharmacokinetic profiles of related alkaloids, facilitating the development of more effective therapeutic agents.

In parallel, research on 1146949-54-3 has revealed its potential as a precursor in the synthesis of novel bioactive molecules. Structural elucidation studies have identified key functional groups that contribute to its binding affinity for specific receptors, making it a promising candidate for further pharmacological exploration. Recent in vitro assays have shown moderate activity against certain enzyme targets, suggesting possible therapeutic applications that warrant further investigation. The compound's unique chemical properties also make it a valuable tool in mechanistic studies of alkaloid biosynthesis pathways.

The methodological approaches employed in these studies have evolved significantly. Advanced analytical techniques, including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have been crucial in characterizing these compounds and their metabolites. Computational modeling has complemented experimental data, providing deeper insights into structure-activity relationships. These integrated approaches have not only enhanced our understanding of the compounds' properties but also accelerated the discovery of their potential applications.

In conclusion, the current research landscape for (R)-Laudanosine-d3 and 1146949-54-3 demonstrates their growing importance in chemical and biomedical research. While (R)-Laudanosine-d3 has established itself as an invaluable analytical tool, 1146949-54-3 shows promise as a scaffold for drug development. Future studies should focus on expanding the pharmacological evaluation of these compounds and exploring their potential in targeted therapies. The continued advancement of analytical technologies will undoubtedly facilitate these investigations, potentially leading to significant breakthroughs in medicinal chemistry and drug discovery.